Cas no 511529-30-9 (1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-
• CAS No: 511529-30-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 4012616
• Update Time: 2025-07-09

1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-

• Inchi： 1S/C13H14N2O2/c1-8-10(4-12(6-16)14-8)3-11-5-13(7-17)15-9(11)2/h4-7,14-15H,3H2,1-2H3
• InChI Key： SLTFDCBYMLCAFJ-UHFFFAOYSA-N
• SMILES： C(C1=C(C)NC(C=O)=C1)C1=C(C)NC(C=O)=C1

Additional information on 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-

Introduction to 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-] and its Significance in Modern Chemical Biology

1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-] (CAS No. 511529-30-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound, characterized by its pyrrole core and methylenebis linkage, exhibits a high degree of molecular complexity that makes it a valuable scaffold for synthesizing biologically active molecules.

The pyrrole moiety is a heterocyclic aromatic ring that is widely recognized for its presence in numerous natural products and pharmaceuticals. Its ability to participate in various chemical reactions, such as condensation, oxidation, and reduction, makes it a versatile building block for medicinal chemistry. In particular, 1H-Pyrrole-2-carboxaldehyde serves as a crucial intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications.

The 4,4'-methylenebis[5-methyl-] moiety further enhances the structural diversity of this compound. This group introduces additional functional sites that can be modified through various chemical transformations, allowing for the creation of a wide range of derivatives. Such modifications are essential for fine-tuning the biological activity of the compound, making it an attractive candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-], opening up new possibilities for its application in drug discovery. For instance, researchers have utilized this compound as a precursor in the synthesis of novel heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. These findings highlight the compound's potential as a lead structure for developing new therapeutic agents.

Moreover, the pyrrole core of this compound has been extensively studied for its role in metal coordination chemistry. Pyrroles can form stable complexes with transition metals, which has implications for applications in catalysis and material science. The 4,4'-methylenebis[5-methyl-] group enhances these interactions by providing additional coordination sites, making this compound a promising candidate for designing metal-organic frameworks (MOFs) and other advanced materials.

In the realm of chemical biology, 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-] has been explored for its potential role in modulating biological pathways. Studies have shown that derivatives of this compound can interact with specific enzymes and receptors, leading to changes in cellular function. These interactions are being investigated as part of broader efforts to develop new treatments for various diseases.

The synthesis and characterization of this compound have also contributed to our understanding of reaction mechanisms and synthetic methodologies. Researchers have employed cutting-edge techniques such as NMR spectroscopy and mass spectrometry to elucidate the structure-property relationships of 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-]. These studies have provided valuable insights into how structural modifications can influence biological activity.

Looking ahead, the continued exploration of 1H-Pyrrole-2-carboxaldehyde, 4,4'-methylenebis[5-methyl-] will likely yield further breakthroughs in both chemical biology and material science. Its unique structural features make it a versatile tool for researchers seeking to develop novel compounds with therapeutic potential. As synthetic methods continue to improve, we can expect to see even more innovative applications emerge from this fascinating molecule.